5-(cyclohexylamino)-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile

• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 5-(cyclohexylamino)-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H21N3O2/c1-23-16-9-5-6-14(12-16)10-11-18-22-17(13-20)19(24-18)21-15-7-3-2-4-8-15/h5-6,9-12,15,21H,2-4,7-8H2,1H3/b11-10+
• InChI Key: XBESZTUTASERJL-ZHACJKMWSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C2=NC(=C(O2)NC3CCCCC3)C#N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC2=NC(=C(O2)NC3CCCCC3)C#N

Description

5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE is a complex organic compound that features a unique combination of functional groups, including an oxazole ring, a nitrile group, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the oxazole ring: This can be achieved through the cyclization of an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the nitrile group: This step often involves the use of cyanating agents like sodium cyanide or potassium cyanide under basic conditions.

Attachment of the cyclohexylamino group: This can be done through nucleophilic substitution reactions using cyclohexylamine.

Addition of the methoxyphenyl group: This step typically involves a Heck reaction or a Suzuki coupling reaction to introduce the aryl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and high-throughput screening to ensure efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Nucleophiles like amines or thiols for nucleophilic substitution; electrophiles like alkyl halides for electrophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted oxazole derivatives.

Scientific Research Applications

5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the development of new materials and compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to enzymes or receptors: Inhibiting or activating specific enzymes or receptors involved in biological processes.

Modulating signaling pathways: Affecting key signaling pathways that regulate cell growth, differentiation, or apoptosis.

Interacting with nucleic acids: Binding to DNA or RNA, thereby influencing gene expression or protein synthesis.

Comparison with Similar Compounds

Similar Compounds

• 5-(Cyclohexylamino)-2-[(1E)-2-(4-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• 5-(Cyclohexylamino)-2-[(1E)-2-(2-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile

Uniqueness

5-(CYCLOHEXYLAMINO)-2-[(1E)-2-(3-METHOXYPHENYL)ETHENYL]-1,3-OXAZOLE-4-CARBONITRILE is unique due to the specific positioning of the methoxy group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural variation can result in different binding affinities, selectivity, and overall efficacy in various applications.